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Compound of Interest

Compound Name: 2614W94

cat. No.: B1663313

An in-depth guide to the 2614W94 gasket, a critical component for ensuring optimal
performance in high-purity analytical systems. This document provides detailed application
notes, experimental protocols, and technical data for researchers, scientists, and professionals
in the drug development field. The 2614W94 gasket is specifically designed for use in
demanding environments where maintaining a reliable seal is paramount to data integrity and
instrument performance.

Section 1: Application Notes

The 2614W94 gasket is primarily utilized in sample introduction systems of analytical
instruments, such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and High-
Performance Liquid Chromatography (HPLC). Its function is to create a robust seal between
components, preventing leaks and ensuring a controlled environment for sample analysis. In
ICP-MS, it is often found in the sampler and skimmer cone assembly, which is critical for ion
beam transmission. In HPLC systems, it can be used in various connections to withstand high
pressures and prevent solvent leakage.

Key Applications:

e ICP-MS: Sealing the sampler cone in PerkinElmer NexION series instruments, ensuring a
stable plasma interface and minimizing atmospheric gas entrainment.

o HPLC: High-pressure solvent line connections, pump heads, and detector flow cells to
prevent leakage and maintain system pressure.
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e Gas Chromatography (GC): Sealing the interface between the chromatography column and

the detector or injector port.

Section 2: Technical Specifications

The performance of the 2614W94 gasket is defined by its material composition and physical

properties, which are summarized in the table below.

Parameter

Specification

Material

Viton® (Fluoroelastomer)

Operating Temperature

-20°C to 204°C (-4°F to 400°F)

Pressure Rating

Up to 10,000 psi (689 bar) in specific

applications

Chemical Compatibility

Excellent with most hydrocarbons, oils, and
mineral acids. Not recommended for use with

ketones, esters, and certain organic acids.[1][2]

[3]

Dimensions

Specific to the instrument and application

Color

Black

Section 3: Experimental Protocols
Protocol for Gasket Installation in an ICP-MS Sampler

Cone Assembly

This protocol outlines the steps for replacing the 2614W94 gasket in a PerkinElmer NexION

ICP-MS sampler cone.

Materials:

o New 2614W94 gasket

e Lint-free gloves
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e Appropriate tools for removing the sampler cone

e Cleaning solution (e.g., isopropanol)

e Lint-free wipes

Procedure:

Instrument Shutdown: Safely shut down the ICP-MS instrument and allow the interface
region to cool down.

» Access the Sampler Cone: Following the instrument manufacturer's guidelines, carefully
remove the interface cover to access the sampler cone.

» Remove the Old Gasket: Remove the sampler cone to expose the old gasket. Carefully pry
the old gasket from its seat, taking care not to scratch any of the sealing surfaces.

o Clean the Sealing Surfaces: Thoroughly clean the gasket seating area and the sampler cone
with a lint-free wipe moistened with isopropanol to remove any debris or residue.

« Install the New Gasket: Wearing lint-free gloves, carefully place the new 2614W94 gasket
into the designated groove. Ensure it is seated evenly and is not twisted or pinched.

o Reassemble the Components: Reinstall the sampler cone according to the manufacturer's
instructions, ensuring it is properly aligned.

o System Startup and Leak Check: Reassemble the interface and restart the instrument.
Perform a system performance check and monitor for any vacuum leaks.

Section 4: Visualizations
Gasket Installation Workflow

The following diagram illustrates the logical workflow for the proper installation of the 2614W94
gasket.
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Gasket Installation Workflow

ICP-MS Sample Introduction Pathway
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This diagram shows the signaling pathway of the sample from introduction to detection in an
ICP-MS system, highlighting the location of the sampler cone gasket.

Plasma Interface

2614W94 Gasket
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ICP-MS Sample Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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